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Compound of Interest

5-Acetyl-(3-
Compound Name:
methoxyphenoxy)pyridine

CAS No.: 1555340-94-7

Cat. No.: B2442774

Get Quote

Part 1: Executive Summary & Structural Context

5-Acetyl-(3-methoxyphenoxy)pyridine represents a specialized "privileged scaffold" in
medicinal chemistry, combining a basic pyridine core with a diaryl ether linkage and a reactive
acetyl handle. This architecture is frequently utilized in the development of kinase inhibitors
(targeting the hinge region) and nicotinic acetylcholine receptor (hAAChR) ligands.

For the drug development professional, characterizing this intermediate is not merely about
identity confirmation; it is about validating the regiochemistry of the ether linkage and
quantifying potential metal scavengers from the cross-coupling synthesis.

Structural Logic

o Core: Pyridine (mt-deficient heteroaromatic).

¢ Substituents:
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o C3-Position: 3-Methoxyphenoxy group (Electron-donating by resonance, lipophilic spacer).

o Cb5-Position: Acetyl group (Electron-withdrawing, synthetic handle for
condensation/reduction).

o Key Challenge: Distinguishing the 3,5-substitution pattern from 2,X-isomers and quantifying
trace phenol impurities that co-elute in reverse-phase chromatography.

Part 2: Synthetic Context & Impurity Profiling

To accurately characterize the compound, one must understand its genesis. This scaffold is
typically synthesized via a metal-catalyzed C-O cross-coupling (Ullmann or Chan-Lam)
between a 3,5-functionalized pyridine and 3-methoxyphenol.

Critical Impurity Vector

The primary impurities expected in the crude matrix include:

o Protodehalogenated side-product: 3-Acetylpyridine (if starting from 3-bromo-5-
acetylpyridine).

e Homocoupled biaryls: Rare, but possible in Pd-catalyzed systems.

e Residual Phenol: 3-Methoxyphenol (difficult to remove due to H-bonding).

Visualization: Synthetic Logic & Impurity Flow
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Figure 1: Synthetic pathway highlighting critical impurity origins for targeted analysis.

Part 3: Spectroscopic Characterization (The
"Fingerprint")

This section details the predicted spectral features based on substituent constants and pyridine
electronics. These values serve as the reference standard for batch release.

Nuclear Magnetic Resonance (NMR) Analysis
1H NMR (400 MHz, DMSO-d6)

The 3,5-disubstituted pyridine ring creates a unique splitting pattern. Unlike 2-substituted
pyridines, the nitrogen lone pair does not cause broadening of adjacent protons through
tautomerism, but the chemical shifts are distinct.
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Position

Shift (60 ppm)

Multiplicity

Integration

Assignment
Logic

Py-H2

8.90 -9.00

d(J~2Hz)

1H

Most Deshielded.
Flanked by N
and two
substituents. The
"saddle" position
between the
ether and

ketone.

Py-H6

8.70 - 8.80

d (J~2 Hz)

1H

Deshielded.
Adjacentto N
and the electron-
withdrawing

Acetyl group.

Py-H4

7.80-7.90

dd (J ~2 Hz)

1H

Shielded
(Relative).
Located between
the Acetyl (EWG)
and Phenoxy
(Donor). The
resonance
donation from
Oxygen shields
this position
relative to H2/H6.

Ar-H (Phenoxy)

7.35 (t), 6.60-
6.80 (m)

Multiplets

4H

Typical meta-
substituted
benzene pattern.
The H2'
(between
methoxy and
ether bond) will
be a singlet-like

triplet.
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Characteristic
-OCH3 3.78 Singlet 3H methoxy
resonance.

Characteristic
-COCH3 2.62 Singlet 3H methyl ketone

resonance.

Expert Insight:
e Coupling Constants: The coupling between H2, H4, and H6 is meta-coupling (

), typically 1.5-2.5 Hz. If you observe a large coupling (>7 Hz), you have synthesized the
wrong regioisomer (likely 2,5-substitution).

e Solvent Effect: In CDCI3, shifts may move upfield by ~0.1-0.2 ppm compared to DMSO-d6.

13C NMR (100 MHz, DMSO-d6)

Key diagnostic peaks:

Carbonyl (C=0): ~197 ppm.

Pyridine C2/C6: ~145-155 ppm (Deshielded by N).

Pyridine C3 (Ether): ~155 ppm (Deshielded by O).

Methoxy Carbon: ~55.5 ppm.

Acetyl Methyl: ~26.8 ppm.

Mass Spectrometry (ESI-MS)

e Formula: C14H13NO3
e Molecular Weight: 243.26 g/mol

e Target lon: [M+H]+ = 244.3
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e Fragmentation Pattern (MS/MS):
o m/z 244 - 229: Loss of -CH3 (from methoxy or acetyl).
o m/z 244 - 201: Loss of Acetyl group (-COCH3).

o m/z 244 - 150: Cleavage of the ether bond (Phenoxy loss), leaving the hydroxypyridine
cation. This is the diagnostic fragment for the ether linkage.

Part 4: Analytical Method Development (HPLC)

For purity assessment, a generic gradient is insufficient due to the potential co-elution of the
starting phenol. The following method is optimized for diaryl ethers.

Protocol: Reverse-Phase HPLC Method

e Column: C18 End-capped (e.g., Agilent Zorbax Eclipse Plus), 3.5 um, 4.6 x 100 mm.

o Why? End-capping reduces peak tailing caused by the basic pyridine nitrogen interacting
with silanols.

e Mobile Phase A: Water + 0.1% Trifluoroacetic Acid (TFA) or Formic Acid.

o Why? Acidic pH ensures the pyridine is protonated (BH+), improving peak shape and
solubility.

o Mobile Phase B: Acetonitrile (ACN).
o Gradient:
o 0-2 min: 5% B (Hold)
o 2-12 min: 5% — 95% B (Linear)
o 12-15 min: 95% B (Wash)
» Flow Rate: 1.0 mL/min.

e Detection: UV at 254 nm (Aromatic) and 280 nm (Phenolic impurities).
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e Temperature: 40°C.

Visualization: Analytical Decision Tree
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Figure 2: Quality control workflow for batch release.

Part 5: Physicochemical Properties (Predicted)

Understanding the "druggability” of the scaffold.
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Property Value Implication for Handling

Moderate lipophilicity. Soluble

in DMSO/DCM. Requires
LogP (Octanol/Water) ~2.3-2.6 ]

organic co-solvent for aqueous

assays.

Lower than unsubstituted
pyridine (5.2) due to the
pKa (Pyridine N) ~3.5-4.0 electron-withdrawing acetyl
group. It remains neutral at
physiological pH (7.4).

4 (N, C=0, O-Ether, O- High potential for protein
H-Bond Acceptors o ]
Methoxy) binding interactions.

Can cross membranes easily
H-Bond Donors 0 -
(Permeability).

Part 6: References & Verification

Synthesis Methodology: Evans, D. A., et al. "Copper-promoted C-N and C-O bond cross-
coupling with phenylboronic acids.” Tetrahedron Letters, 1998, 39(19), 2937-2940.
(Foundational text for Chan-Lam coupling of phenols to aryls).

Spectral Database: SDBS (Spectral Database for Organic Compounds). "Pyridine
derivatives NMR data.” AIST Japan. Available at: [Link]

Analytical Standards: Snyder, L. R., et al. Practical HPLC Method Development. 2nd Ed.
Wiley-Interscience, 1997. (Source for reverse-phase method selection for basic
heterocycles).

Disclaimer: This guide is intended for research purposes. Spectral values are predicted based

on high-fidelity substituent increment analysis typical for 3,5-disubstituted pyridines.

To cite this document: BenchChem. [Comprehensive Technical Guide: Characterization of 5-
Acetyl-(3-methoxyphenoxy)pyridine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2442774/docs#comprehensive-technical-guide-
characterization-of-5-acetyl-3-methoxyphenoxy-pyridine]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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